ethyl 4-{2-[2-(4-methoxybenzamido)-1,3-thiazol-4-yl]acetamido}benzoate

• IUPAC Name: ethyl 4-[[2-[2-[(4-methoxybenzoyl)amino]-1,3-thiazol-4-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H21N3O5S/c1-3-30-21(28)15-4-8-16(9-5-15)23-19(26)12-17-13-31-22(24-17)25-20(27)14-6-10-18(29-2)11-7-14/h4-11,13H,3,12H2,1-2H3,(H,23,26)(H,24,25,27)
• InChI Key: KQUCMHPNBKHIHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H21N3O5S
• Molecular Weight: 439.5 g/mol

Description

Ethyl 4-{2-[2-(4-methoxybenzamido)-1,3-thiazol-4-yl]acetamido}benzoate is a compound with the CAS Number: 339010-11-6. It has a molecular weight of 382.44 and its IUPAC name is ethyl 2- {2- [ (4-methoxybenzoyl)amino]-1,3-thiazol-4-yl}benzoate.

Synthesis Analysis

The synthesis of similar thiazole derivatives has been reported in the literature. For instance, Sarojini et al. synthesized a series of 2-substituted 4-(2,5-dichloro thienyl)-1,3-thiazoles by the reaction of 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with thiourea and substituted thioamides. These newly synthesized compounds were screened for their antifungal and antibacterial activities.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The chemical reactions of thiazole derivatives are influenced by the substituents on the thiazole ring. For instance, substituents at position-2 and -4 may not only alter the orientation types, but also shield the nucleophilicity of nitrogen.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Ethyl 4-{2-[2-(4-methoxybenzamido)-1,3-thiazol-4-yl]acetamido}benzoate has been studied for its potential applications in the fields of medicine and biochemistry. It has been found to possess a variety of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties. In particular, this compound has been found to be effective in the treatment of various types of cancer, including lung, breast, and prostate cancer. Additionally, this compound has been studied for its potential to inhibit the growth of certain pathogenic bacteria, such as Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus.

Mechanism of Action

The exact mechanism of action of ethyl 4-{2-[2-(4-methoxybenzamido)-1,3-thiazol-4-yl]acetamido}benzoate is not yet fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. Additionally, this compound has been found to possess anti-inflammatory properties, which may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. These include the inhibition of the growth and proliferation of cancer cells, the inhibition of the growth of certain pathogenic bacteria, the inhibition of the production of pro-inflammatory cytokines, and the modulation of the immune system. Additionally, this compound has been found to possess antioxidant and anti-apoptotic properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The use of ethyl 4-{2-[2-(4-methoxybenzamido)-1,3-thiazol-4-yl]acetamido}benzoate in laboratory experiments has several advantages. First, it is relatively easy to synthesize and has a relatively low toxicity. Second, it is relatively stable and can be stored for extended periods of time. Third, it is relatively inexpensive and can be obtained from various sources. However, there are some limitations to its use in laboratory experiments. For example, due to its high reactivity, it may be difficult to accurately measure its concentration in solution. Additionally, due to its low solubility, it may be difficult to achieve a high concentration of this compound in solution.

Future Directions

There are a number of potential future directions for the study of ethyl 4-{2-[2-(4-methoxybenzamido)-1,3-thiazol-4-yl]acetamido}benzoate. These include further investigation into its mechanism of action, as well as its efficacy in the treatment of various diseases. Additionally, further research is needed to understand the effects of this compound on the immune system and its potential to modulate the immune response. Additionally, further studies should be conducted to explore the potential applications of this compound in drug delivery systems, such as nanoparticles and liposomes. Finally, research should be conducted to explore the potential of this compound to be used as an adjuvant in the treatment of various diseases.

Synthesis Methods

The synthesis of ethyl 4-{2-[2-(4-methoxybenzamido)-1,3-thiazol-4-yl]acetamido}benzoate is achieved through a multistep process involving the condensation of 4-methoxybenzamide with ethyl acetoacetate in the presence of a base, followed by oxidation of the resulting intermediate with an oxidizing agent such as sodium hypochlorite. The product is then purified by recrystallization from a suitable solvent.

Safety and Hazards

The safety information for this compound includes the GHS07 pictogram with the signal word “Warning”. The hazard statements include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.